Cas no 4371-52-2 ((2R)-2-Ammonio-3-Mercaptopropanoate)

• Product Name: (2R)-2-Ammonio-3-Mercaptopropanoate
• CAS No: 4371-52-2
• MF: C₃H₇NO₂S
• MW: 121.158179521561
• CID: 333234
• PubChem ID: 6419722
• Update Time: 2025-04-19

(2R)-2-Ammonio-3-Mercaptopropanoate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine
• CYSTEINE
• D,L-Cysteine
• 202114-66-7
• L-cysteine zwitterion
• A829302
• A826407
• 4371-52-2
• (2R)-2-ammonio-3-sulfanylpropanoate
• (2R)-2-azaniumyl-3-sulfanylpropanoate
• CHEBI:35235
• 2yln
• (2R)-2-azaniumyl-3-sulfanyl-propanoate
• (2R)-2-ammonio-3-mercaptopropanoate
• (2R)-2-Ammonio-3-Mercaptopropanoate

• Inchi： 1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1
• InChI Key： XUJNEKJLAYXESH-REOHCLBHSA-N
• SMILES： SC[C@@H](C(=O)[O-])[NH3+]

Computed Properties

• Exact Mass: 121.01974964g/mol
• Monoisotopic Mass: 121.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 69.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita